Cas no 953222-18-9 (2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate)

• Product Name: 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate
• CAS No: 953222-18-9
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5504602
• Update Time: 2025-05-23

2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• [2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 4-cyanobenzoate
• 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate

• Inchi： 1S/C21H20N4O2S/c1-2-24-9-11-25(12-10-24)21-23-18-8-7-17(13-19(18)28-21)27-20(26)16-5-3-15(14-22)4-6-16/h3-8,13H,2,9-12H2,1H3
• InChI Key： AVLLNAWOAQXCHN-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCN(CC)CC3)=NC2=CC=1)(=O)C1=CC=C(C#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate

Comprehensive Overview of 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate (CAS No. 953222-18-9)

In the realm of organic chemistry and pharmaceutical research, 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate (CAS No. 953222-18-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzothiazole core and 4-cyanobenzoate moiety, is often explored in the context of drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further investigation in therapeutic development.

The benzothiazole scaffold, a key feature of this compound, is widely recognized for its versatility in medicinal chemistry. It is frequently associated with antimicrobial, anti-inflammatory, and anticancer properties. The addition of the 4-ethylpiperazine group enhances its solubility and potential for central nervous system (CNS) penetration, a critical factor in the design of neurologically active drugs. Meanwhile, the 4-cyanobenzoate ester linkage introduces stability and modulates the compound's pharmacokinetic profile, making it a subject of interest in prodrug formulations.

Recent trends in scientific literature highlight a growing focus on heterocyclic compounds like 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate. Searches for "benzothiazole derivatives in drug design" and "piperazine-based bioactive molecules" have surged, reflecting the compound's relevance in modern research. Additionally, its potential role in addressing neurodegenerative diseases and metabolic disorders aligns with current healthcare priorities, further driving its popularity in academic and industrial settings.

From a synthetic perspective, the compound's CAS No. 953222-18-9 serves as a unique identifier, ensuring precision in chemical databases and regulatory documentation. Its molecular weight and logP value are frequently analyzed to predict ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a cornerstone of preclinical research. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated the study of this molecule, enabling researchers to hypothesize its target binding affinity and mechanism of action.

In material science, the cyanobenzoate component of the compound has been explored for its photophysical properties, particularly in the development of organic semiconductors and fluorescent probes. This dual applicability—spanning both biomedical and technological fields—underscores the compound's interdisciplinary appeal. As sustainability becomes a global focus, the eco-friendly synthesis of such multifunctional molecules is also gaining traction, with searches for "green chemistry approaches to heterocycles" rising steadily.

In conclusion, 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-cyanobenzoate (CAS No. 953222-18-9) represents a compelling case study in the convergence of medicinal chemistry, material science, and computational biology. Its structural complexity and functional diversity position it as a valuable asset for future innovations, whether in drug development pipelines or advanced material applications. As research continues to unfold, this compound is poised to remain a focal point in scientific discourse.